![molecular formula C11H15NO B6634608 N-ethyl-3,4-dihydro-1H-isochromen-4-amine](/img/structure/B6634608.png)
N-ethyl-3,4-dihydro-1H-isochromen-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-3,4-dihydro-1H-isochromen-4-amine, also known as Tandospirone, is a small molecule drug that belongs to the azapirone class of anxiolytics. It was first discovered in the 1980s and has been extensively studied for its therapeutic potential in the treatment of anxiety disorders. Tandospirone is a selective partial agonist of the serotonin 5-HT1A receptor, which plays a crucial role in regulating mood, cognition, and behavior.
Mechanism of Action
N-ethyl-3,4-dihydro-1H-isochromen-4-amine exerts its therapeutic effects by selectively binding to and activating the serotonin 5-HT1A receptor, which is widely distributed throughout the central nervous system. This activation leads to the release of neurotransmitters, such as serotonin, dopamine, and norepinephrine, which play a crucial role in regulating mood, cognition, and behavior. This compound also modulates the activity of various ion channels and intracellular signaling pathways, which further contribute to its anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channel activity, and the activation of intracellular signaling pathways. It has also been shown to increase neurogenesis in the hippocampus, which is a key brain region involved in learning and memory. In addition, this compound has been shown to have anti-inflammatory and neuroprotective effects, which may contribute to its therapeutic potential in the treatment of various neurological disorders.
Advantages and Limitations for Lab Experiments
N-ethyl-3,4-dihydro-1H-isochromen-4-amine has several advantages for lab experiments, including its high selectivity for the serotonin 5-HT1A receptor, its well-established pharmacokinetic profile, and its low toxicity. However, this compound also has several limitations, including its relatively low potency and efficacy compared to other anxiolytic drugs, its narrow therapeutic window, and its potential for drug-drug interactions.
Future Directions
There are several future directions for the research and development of N-ethyl-3,4-dihydro-1H-isochromen-4-amine, including the investigation of its potential in combination with other drugs, the development of more potent and selective analogs, and the exploration of its therapeutic potential in other neurological and psychiatric disorders. Additionally, further research is needed to elucidate the precise mechanisms of action of this compound and to identify potential biomarkers for its therapeutic effects.
Synthesis Methods
N-ethyl-3,4-dihydro-1H-isochromen-4-amine can be synthesized using a variety of methods, including the reduction of 4-(2-pyrimidinyl)-1-piperazinecarboxylic acid and the cyclization of 4-(2-pyrimidinyl)-1,2,3,6-tetrahydropyridine. However, the most commonly used method involves the condensation of 2-(2-aminoethyl)phenol with ethyl acetoacetate, followed by cyclization with formaldehyde and reduction with sodium borohydride.
Scientific Research Applications
N-ethyl-3,4-dihydro-1H-isochromen-4-amine has been extensively studied for its therapeutic potential in the treatment of anxiety disorders, such as generalized anxiety disorder, social anxiety disorder, and panic disorder. It has also been investigated for its potential in the treatment of depression, schizophrenia, and cognitive impairment. In addition, this compound has been shown to have anti-inflammatory, neuroprotective, and anti-tumor properties.
properties
IUPAC Name |
N-ethyl-3,4-dihydro-1H-isochromen-4-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO/c1-2-12-11-8-13-7-9-5-3-4-6-10(9)11/h3-6,11-12H,2,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQHVAFROPKOTHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1COCC2=CC=CC=C12 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.